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Compound of Interest

Compound Name: Dixylyl disulphide

Cat. No.: B084682

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct applications of dixylyl disulfide in materials science are not extensively
documented in publicly available literature. The following application notes and protocols are
based on the established roles of analogous aromatic and alkyl disulfides in polymer chemistry
and materials science. These should be considered as starting points for research and
development, requiring optimization for specific applications.

Introduction to Dixylyl Disulfide

Dixylyl disulfide (C16H18Sz2) is an organic disulfide that exists in several isomeric forms,
including di(2,4-xylyl) disulfide, di(3,5-xylyl) disulfide, and di(2,5-xylyl) disulfide.[1][2][3][4] Like
other organic disulfides, its chemistry is dominated by the reversible cleavage of the sulfur-
sulfur bond, which can be initiated by heat, light, or chemical reagents. This reactivity makes it
a candidate for several applications in materials science, particularly in polymer synthesis and
modification.

Physicochemical Properties

The properties of dixylyl disulfide can vary depending on the specific isomer. A summary of
available data is presented below.
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Property di(3,5-xylyl) disulfide di(2,4-xylyl) disulfide
Molecular Formula Ci6H18S2 Ci6H18S2

Molecular Weight 274.44 g/mol 274.44 g/mol

Boiling Point 385.7°C at 760 mmHg 365.1°C at 760 mmHg
Density 1.13 g/cm3 1.1 g/cm3

Melting Point N/A 265 °C

CAS Number 65151-60-2 27080-90-6, 13616-83-6

(Data sourced from various chemical suppliers and databases)[1][2][3][5][6]

Potential Applications in Materials Science

Based on the known functions of similar disulfide compounds, dixylyl disulfide could potentially
be utilized in the following areas:

Vulcanizing Agent for Elastomers

Organic disulfides can serve as sulfur donors in the vulcanization of elastomers such as natural
rubber (NR), styrene-butadiene rubber (SBR), and ethylene propylene diene monomer (EPDM)
rubber.[7] Dixylyl disulfide could potentially be used in "efficient vulcanization" (EV) or "semi-
efficient vulcanization" (semi-EV) systems, which use low levels of sulfur and high levels of
accelerators to create a network dominated by thermally stable monosulfidic and disulfidic
crosslinks.[8] This can improve the heat aging resistance and compression set of the
vulcanizate. Alkylphenol disulfides are a known class of vulcanizing agents that function in this
capacity.[9][10]

Chain Transfer Agent in Radical Polymerization

In radical polymerization, disulfide compounds can act as chain transfer agents (CTAS) to
control the molecular weight and molecular weight distribution of the resulting polymers.[11]
The disulfide bond can react with a propagating radical, terminating the growing chain and
initiating a new one. This process allows for the synthesis of polymers with tailored properties.
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Monomer for Degradable and Self-Healing Polymers

The disulfide bond is a dynamic covalent bond that can be cleaved and reformed under specific
stimuli, such as a reducing environment or UV light.[12][13] Incorporating dixylyl disulfide into a
polymer backbone could yield materials that are degradable or possess self-healing properties.
[14][15][16] Such polymers are of interest for applications in drug delivery, tissue engineering,
and recyclable thermosets.

Experimental Protocols

The following are generalized protocols for the potential applications of dixylyl disulfide. Note:
These are theoretical and would require significant optimization.

Protocol for Vulcanization of Natural Rubber

Objective: To evaluate dixylyl disulfide as a vulcanizing agent in a natural rubber formulation.

Materials:

Natural Rubber (SMR 20)

e Zinc Oxide (ZnO)

» Stearic Acid

o N-tert-butyl-2-benzothiazolesulfenamide (TBBS)
o Dixylyl disulfide

e Two-roll mill

* Rheometer (e.g., Moving Die Rheometer - MDR)

Tensile tester

Procedure:

o Compounding: The rubber formulation is prepared on a two-roll mill. The ingredients are
added in the following order:
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[e]

Natural Rubber: 100 phr (parts per hundred rubber)

o

Zinc Oxide: 5 phr

[¢]

Stearic Acid: 2 phr

[¢]

TBBS: 1.5 phr

[e]

Dixylyl disulfide: 2 phr
e Homogenization: The compound is milled until a homogenous mixture is obtained.

e Curing Characteristics: The curing profile of the compound is determined using a rheometer
at a specified temperature (e.g., 160°C). This will provide data on scorch time (ts2), optimum
cure time (t90), and maximum torque (MH).

» Vulcanization: The compounded rubber is press-cured into sheets at the determined
optimum cure time and temperature.

o Mechanical Testing: The vulcanized rubber sheets are cut into dumbbell shapes and tested
for tensile strength, elongation at break, and modulus according to standard testing methods
(e.g., ASTM D412).

Data Presentation:

Parameter Value
Scorch Time (ts2) min
Cure Time (t90) min
Maximum Torque (MH) dN.m
Tensile Strength MPa
Elongation at Break %
Modulus at 300% MPa

Protocol for Chain Transfer in Styrene Polymerization
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Objective: To investigate the effect of dixylyl disulfide as a chain transfer agent on the
molecular weight of polystyrene.

Materials:

e Styrene (inhibitor removed)

o Azobisisobutyronitrile (AIBN) (initiator)

o Dixylyl disulfide

e Toluene (solvent)

e Schlenk flask and nitrogen line

o Gel Permeation Chromatography (GPC) system

Procedure:

Reaction Setup: A Schlenk flask is charged with styrene (10 g), toluene (20 mL), AIBN (0.1
g), and a varying amount of dixylyl disulfide (e.g., 0.05 g, 0.1 g, 0.2 g).

o Degassing: The mixture is subjected to three freeze-pump-thaw cycles to remove dissolved
oxygen.

» Polymerization: The flask is placed in an oil bath at a constant temperature (e.g., 70°C) and
stirred for a set time (e.g., 6 hours).

» Termination and Precipitation: The polymerization is quenched by cooling the flask in an ice
bath. The polymer is precipitated by pouring the reaction mixture into a large volume of
methanol.

 Purification: The precipitated polystyrene is filtered, washed with methanol, and dried under

vacuum.

o Characterization: The number-average molecular weight (Mn), weight-average molecular
weight (Mw), and polydispersity index (PDI) of the resulting polystyrene are determined by
GPC.
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Data Presentation:

Dixylyl Disulfide (g) Mn ( g/mol) Mw ( g/mol ) PDI (Mw/Mn)
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Caption: Proposed role of dixylyl disulfide in elastomer vulcanization.

Workflow for Chain Transfer Polymerization

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b084682?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Mix Monomer, Initiator,

Solvent, and Dixylyl Disulfide

2. Degas via
Freeze-Pump-Thaw

v

3. Polymerize at
Constant Temperature

v

4. Quench Reaction
and Precipitate Polymer

5. Filter, Wash,
and Dry Polymer

6. Analyze Molecular Weight
by GPC

Click to download full resolution via product page

Caption: Experimental workflow for radical polymerization with dixylyl disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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